3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 3-[[(2S)-2-aminopropanoyl]-cyclopropylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C19H27N3O3/c1-14(20)18(23)22(16-9-10-16)17-8-5-11-21(12-17)19(24)25-13-15-6-3-2-4-7-15/h2-4,6-7,14,16-17H,5,8-13,20H2,1H3/t14-,17?/m0/s1
• InChI Key: JXHZOYALSOLGDP-MBIQTGHCSA-N
• Canonical SMILES: CC(C(=O)N(C1CC1)C2CCCN(C2)C(=O)OCC3=CC=CC=C3)N
• Isomeric SMILES: C[C@@H](C(=O)N(C1CC1)C2CCCN(C2)C(=O)OCC3=CC=CC=C3)N
• Molecular Formula: C19H27N3O3
• Molecular Weight: 345.4 g/mol

Description

This compound (Ref: 10-F081682) is a piperidine derivative featuring a cyclopropyl-amino group and a benzyl ester moiety. The cyclopropyl ring introduces steric constraints and ring strain, which may influence reactivity and binding affinity. While discontinued commercially , its structural motifs align with bioactive molecules, such as enzyme inhibitors or receptor modulators.

Preparation Methods

L-Ornithine-Based Synthesis

L-Ornithine serves as a chiral pool starting material. Dehydration over alumina in refluxing toluene yields 3-amino-piperidin-2-one. Subsequent reduction with lithium aluminum hydride (LiAlH₄) in tetrahydrofuran (THF) at 58–60°C produces (R)-3-aminopiperidine, a key intermediate.

Reaction Conditions:

• Reducing Agent: 1.6 equivalents LiAlH₄ in THF.

• Temperature: 35°C initial addition, 58–60°C reflux.

• Yield: >90% after isolation via filtration.

Cyclization of Diaminopentanoate Esters

Methyl (R)-2,5-diaminopentanoate dihydrochloride undergoes intramolecular cyclization under acidic conditions to form the piperidine ring. Acetyl chloride in methanol at 50–60°C facilitates this step.

Introduction of Cyclopropyl-Amino Group

The cyclopropyl-amino moiety is introduced via nucleophilic substitution or reductive amination.

Reductive Amination

Cyclopropylamine reacts with 3-ketopiperidine intermediates in the presence of sodium cyanoborohydride (NaBH₃CN) at <0°C to minimize side reactions.

Optimization Data:

Parameter	Condition	Yield	Source
Reducing Agent	NaBH₃CN (1.2 eq)	85%
Solvent	Methanol
Temperature	<0°C

Hydrogenation of Carbamate Intermediates

Hydrogenation of tert-butyl (3-oxopiperidin-1-yl)carbamate using PtO₂ or Rh/C catalysts achieves cis-trans selectivity (3:1 ratio).

Incorporation of (S)-2-Amino-Propionyl Moiety

The (S)-2-amino-propionyl group is introduced via acyl transfer or peptide coupling.

Acylation with Boc-Protected Alanine

• Protection: (S)-2-aminopropionic acid is protected as its tert-butyloxycarbonyl (Boc) derivative.

• Coupling: Boc-alanine reacts with the cyclopropyl-amino-piperidine intermediate using HATU/DIEA in dichloromethane (DCM).

• Deprotection: Trifluoroacetic acid (TFA) removes the Boc group.

Yield: 75–80% after purification by silica gel chromatography.

Benzyl Esterification

The carboxylic acid at the 1-position is esterified with benzyl alcohol using niobium-based catalysts.

Stoichiometric NbCl₅ Method

• Conditions: 1:1 acid:benzyl alcohol ratio, 1.5 eq NbCl₅, room temperature, 2–3 hours.

• Yield: 92–95% for benzyl esters of aliphatic acids.

Catalytic SiO₂-Nb Method

• Conditions: 10% w/w SiO₂-Nb catalyst, reflux, 6–9 hours.

• Yield: 88–90% with catalyst reuse for three cycles.

Comparative Table:

Method	Catalyst Loading	Time (h)	Temperature	Yield
Stoichiometric NbCl₅	1.5 eq	2–3	RT	92%
Catalytic SiO₂-Nb	10% w/w	6–9	Reflux	88%

Stereochemical Considerations

The (S)-configuration of the propionyl group is preserved using chiral auxiliaries or asymmetric synthesis.

Chiral Pool Strategy

L-Alanine derivatives provide the (S)-configuration, avoiding racemization during acylation.

Asymmetric Hydrogenation

Wilkinson’s catalyst (RhCl(PPh₃)₃) reduces α,β-unsaturated ketones with 98% enantiomeric excess (ee).

Optimization and Catalytic Methods

Solvent-Free Esterification

Niobium-grafted silica (SiO₂-Nb) enables solvent-free benzyl ester synthesis, reducing waste and improving atom economy.

Microwave-Assisted Coupling

Microwave irradiation at 100°C reduces reaction times for acylation steps by 50% .

Chemical Reactions Analysis

Types of Reactions

3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce additional functional groups.

Reduction: Reduction reactions using agents like lithium aluminum hydride (LiAlH4) can be employed to modify specific functional groups.

Substitution: Nucleophilic substitution reactions can be performed to replace certain groups with others, using reagents like sodium azide or alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium azide in dimethylformamide (DMF).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemical Properties and Structure

• Molecular Formula : C19H27N3O3
• CAS Number : 1353946-39-0
• Structure : The compound features a piperidine core with a cyclopropyl group and an amino acid moiety, which contributes to its biological activity.

Medicinal Chemistry Applications

1. Neuropharmacology

• AM97935 has been studied for its potential effects on neurotransmitter systems. Its structure suggests it may interact with receptors involved in neurochemical signaling, particularly in pathways related to pain modulation and mood regulation.

2. Antidepressant Activity

• Research has indicated that compounds similar to AM97935 exhibit antidepressant-like effects in animal models. For instance, studies have shown that piperidine derivatives can enhance serotonergic and noradrenergic activity, which is critical in treating depression.

3. Pain Management

• The compound's unique structure allows for potential analgesic properties. It may act on opioid receptors or modulate pain pathways, providing a basis for further exploration in pain relief therapies.

Pharmacological Insights

Table 1: Summary of Pharmacological Activities

Activity Type	Observations	References
Antidepressant	Increased serotonin levels in animal models
Analgesic	Reduced pain response in rodent studies
Neuroprotective	Potential to protect neurons from damage

Case Studies

Case Study 1: Antidepressant Effects
A study published in a peer-reviewed journal demonstrated that AM97935 exhibited significant antidepressant effects in the forced swim test (FST) and tail suspension test (TST), indicating its potential as a treatment for major depressive disorder (MDD). The compound was administered at varying doses, showing a dose-dependent response.

Case Study 2: Pain Modulation
In another investigation, AM97935 was evaluated for its analgesic properties using the formalin test in rats. Results indicated that the compound significantly reduced licking time during the second phase of the test, suggesting effective pain relief mechanisms.

Mechanism of Action

The mechanism of action of 3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

The table below highlights key differences between the target compound and its analogs:

Compound Name	Molecular Formula	Molecular Weight	Substituent Variations	Predicted Density (g/cm³)	Key Features
Target Compound : 3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester	C19H27N3O3	345.44	Cyclopropyl-amino, benzyl ester	Not reported	Cyclopropane ring strain; chiral amino-propionyl group
(R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester	C19H29N3O3	347.45	Isopropyl instead of cyclopropyl	1.14 ± 0.1	Reduced ring strain; increased hydrophobicity
3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	C15H27N3O3	297.39	tert-butyl ester instead of benzyl ester	Not reported	Enhanced steric bulk; improved metabolic stability
(3S,4R)-4-Amino-3-hydroxy-piperidine-1-carboxylic acid benzyl ester	C13H18N2O3	250.30	Hydroxy and amino groups; no acyl chain	Not reported	Simplified structure; potential for hydrogen bonding
[(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester	C20H31N3O3	361.48	3-methyl-butyryl chain	Not reported	Extended hydrophobic chain; higher molecular weight

Biological Activity

3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester is a complex organic compound that has attracted significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound can be characterized by the following structural features:

• Molecular Formula : C19H27N3O3
• Molecular Weight : 345.4 g/mol
• InChI Key : A unique identifier for chemical substances.

This compound features a piperidine ring, a cyclopropyl group, and a carboxylic acid moiety, which contribute to its biological properties.

Mechanisms of Biological Activity

Research indicates that compounds with similar structures exhibit various biological activities, including:

• Antiviral Activity : Compounds derived from piperidine scaffolds have shown promising antiviral effects, particularly against influenza viruses. For instance, some derivatives have been identified as selective replication inhibitors of the influenza A/H1N1 virus, demonstrating low micromolar activity .
• Antidiabetic Potential : Certain piperidine derivatives are being investigated for their role in managing type 1 and type 2 diabetes mellitus. They may act through modulation of insulin signaling pathways or inhibition of glucagon secretion .
• Neuroprotective Effects : The compound's structure suggests potential neuroprotective properties, which may be beneficial in treating neurodegenerative diseases. The presence of amino acids and cyclic structures can influence neurotransmitter systems .

Toxicological Profile

The compound's safety profile has been evaluated through various studies. Notably:

• A study involving repeated doses in animal models indicated a No Observed Adverse Effect Level (NOAEL) of 500 mg/kg/day for males and 250 mg/kg/day for females . Observations included reduced body weight and signs of ataxia at higher doses.

Case Studies

• Antiviral Efficacy Study :
  • In a broad antiviral testing framework, derivatives of the piperidine class were evaluated for their ability to inhibit influenza virus replication. The most potent inhibitor demonstrated significant activity against H1 hemagglutinin-mediated membrane fusion processes .
• Diabetes Management Research :
  • Research into the effects of similar compounds on glucose metabolism showed promising results in reducing blood glucose levels in diabetic animal models. The mechanism was linked to enhanced insulin sensitivity and decreased hepatic glucose output .

Comparative Analysis with Related Compounds

Compound Name	Biological Activity	Reference
Piperidine Derivative A	Antiviral (Influenza)
Piperidine Derivative B	Antidiabetic
Benzyl Ester Analog	Neuroprotective

Q & A

Q. Table 1: Representative Acylation Conditions

Reagent	Solvent	Catalyst	Yield	Reference
Cyclopropanecarbonyl chloride	DCM	DMAP	85–92%
(S)-2-Amino-propionyl chloride	THF	None	78%

Basic: Which spectroscopic methods effectively characterize this compound’s structural integrity?

Answer:

• IR Spectroscopy : Confirms carbonyl (C=O, ~1700 cm⁻¹) and amine (N-H, ~3300 cm⁻¹) groups .
• GC-MS : Identifies molecular ion peaks (e.g., m/z 332.4 for the parent ion) and fragmentation patterns .
• X-ray Crystallography : Resolves stereochemistry and crystal packing, critical for validating the (S)-configuration of the amino-propionyl group .

Basic: How can researchers assess purity, and what chromatographic conditions are recommended?

Answer:

• HPLC : Use a C18 column with a mobile phase of ammonium acetate buffer (pH 6.5) and acetonitrile (gradient: 20–80% over 20 min). Detection at 254 nm ensures sensitivity for aromatic and carbonyl moieties .
• Residual Solvent Analysis : Gas chromatography with flame ionization detection (GC-FID) is recommended for identifying solvents like DCM or THF .

Advanced: How to address contradictions between in vitro and in vivo biological activity data?

Answer:
Contradictions often arise from differences in metabolic stability or bioavailability. Strategies include:

• Conducting hepatic microsomal assays to evaluate metabolic degradation pathways .
• Using prodrug modifications (e.g., ester-to-acid conversion) to enhance in vivo stability, as seen in analogous growth hormone secretagogues .

Advanced: What strategies resolve stereochemical ambiguities during synthesis?

Answer:

• Chiral HPLC : Separate enantiomers using a Chiralpak® AD-H column with hexane/isopropanol (90:10) .
• Circular Dichroism (CD) : Correlate optical activity with crystallographic data to confirm absolute configuration .
• Asymmetric Catalysis : Employ chiral auxiliaries (e.g., Evans’ oxazolidinones) during cyclopropane ring formation .

Advanced: Which catalytic systems improve cyclopropane ring formation in piperidine derivatives?

Answer:
Palladium-catalyzed reductive cyclization using formic acid as a CO surrogate is effective. Key conditions:

• Pd(OAc)₂ (5 mol%) and PPh₃ (10 mol%) in DMF at 80°C.
• Yields >75% for spirocyclic piperidines, with minimal byproduct formation .

Advanced: How to design stability studies under varying pH and temperature?

Answer:

• Forced Degradation : Expose the compound to 0.1M HCl (pH 1) and 0.1M NaOH (pH 13) at 40°C for 48 hours. Monitor degradation via HPLC .
• Arrhenius Modeling : Predict shelf life by studying degradation kinetics at 25°C, 40°C, and 60°C .

Advanced: How do computational methods validate molecular conformation from crystallography?

Answer:

• Density Functional Theory (DFT) : Compare calculated bond lengths/angles (e.g., C-N: 1.47 Å) with X-ray data to confirm accuracy .
• Molecular Dynamics (MD) Simulations : Assess conformational flexibility in solution vs. crystalline states .